2173098-62-7(4-methylbenzene-1-sulfonic acid) Price
This page is the exclusive Price page for 2173098-62-7(4-methylbenzene-1-sulfonic acid).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
4-methylbenzene-1-sulfonic acid
C7H8O3S
172.201621055603
MFCD30723477
5106324
4-methylbenzene-1-sulfonic acid Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-100mg | le yan | 98% | 100mg | ¥1156 | 14 Apr. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-250mg | le yan | 98% | 250mg | ¥1848 | 14 Apr. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-500mg | le yan | 98% | 500mg | ¥3588 | 14 Apr. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-1g | le yan | 98% | 1g | ¥5755 | 14 Apr. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-5g | le yan | 98% | 5g | ¥16116 | 14 Apr. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256134-10g | le yan | 98% | 10g | ¥28782 | 14 Apr. 2023 | |
| 1PlusChem | 1P01JVHH-100mg | 1pchem | 97% | 100mg | $147.00 | 19 Dec. 2023 | |
| 1PlusChem | 1P01JVHH-250mg | 1pchem | 97% | 250mg | $222.00 | 19 Dec. 2023 | |
| A2B Chem LLC | BA06085-100mg | a2bchem | 97% | 100mg | $171.00 | 20 Apr. 2024 | |
| A2B Chem LLC | BA06085-250mg | a2bchem | 97% | 250mg | $267.00 | 20 Apr. 2024 | |
| A2B Chem LLC | BA06085-5g | a2bchem | 95% | 5g | $2364.00 | 20 Apr. 2024 | |
| A2B Chem LLC | BA06085-500mg | a2bchem | 97% | 500mg | $438.00 | 20 Apr. 2024 | |
| eNovation Chemicals LLC | D635539-100mg | enovation | 97% | 100mg | $175 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D635539-250MG | enovation | 97% | 250mg | $265 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D635539-500MG | enovation | 97% | 500mg | $440 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D635539-1G | enovation | 97% | 1g | $660 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D635539-5G | enovation | 97% | 5g | $1985 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D635539-10G | enovation | 97% | 10g | $3310 | 21 Jul. 2024 | |
| Aaron | AR01JVPT-100mg | aaron | 97% | 100mg | $151.00 | 12 Feb. 2025 | |
| Aaron | AR01JVPT-250mg | aaron | 97% | 250mg | $241.00 | 12 Feb. 2025 | |
| Aaron | AR01JVPT-500mg | aaron | 97% | 500mg | $400.00 | 12 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-100mg | enovation | 97% | 100mg | $175 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-250mg | enovation | 97% | 250mg | $265 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-500mg | enovation | 97% | 500mg | $440 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-1g | enovation | 97% | 1g | $660 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-5g | enovation | 97% | 5g | $1985 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-10g | enovation | 97% | 10g | $3310 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-1g | enovation | 97% | 1g | $660 | 27 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-5g | enovation | 97% | 5g | $1985 | 27 Feb. 2025 | |
| eNovation Chemicals LLC | D635539-10g | enovation | 97% | 10g | $3310 | 27 Feb. 2025 |
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Aoguang Biotechnology Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises